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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099

C.l. Reactive Black 1, with a CAS number of 12236-77-0 and C.l. number 17916, is a
significant monoazo metal complex reactive dye.[1][2] Its synthesis is a multi-step process
involving several key chemical transformations, culminating in a stable dye widely used for
coloring cellulosic fibers. This technical guide provides an in-depth look at the synthesis of
Reactive Black 1, detailing the reaction pathway, experimental protocols, and key chemical
properties.

Chemical and Physical Properties

Reactive Black 1 is a dark brown to black powder with a solubility of 70 g/L in water at 50°C.[1]
[2] Its molecular formula is C23H13CINsNa2010S2, and it has a molecular weight of 706.96 g/mol
[1][2] The dye's distinctive black color and fastness properties are attributed to its single azo
structure (-N=N-) which acts as a chromophore, and the presence of metal complexes, typically
cobalt and chromium.[2]
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Property Value

C.I. Name Reactive Black 1

C.l. Number 17916

CAS Number 12236-77-0

Molecular Formula C23H13CINsNa2010S2
Molecular Weight 706.96 g/mol

Appearance Dark brown to black powder
Solubility in Water 70 g/L at 50°C

Synthesis Pathway of Reactive Black 1

The synthesis of Reactive Black 1 is a sequential five-step process:

o Diazotization: The process begins with the diazotization of an aromatic amine, 4-Amino-3-
hydroxy-7-nitronaphthalene-1-sulfonic acid.

e Azo Coupling: The resulting diazonium salt is then coupled with 7-Amino-4-
hydroxynaphthalene-2-sulfonic acid (also known as J acid) to form a monoazo dye
intermediate.[3]

o Condensation: This intermediate undergoes condensation with 2,4,6-Trichloro-1,3,5-triazine
(cyanuric chloride).

e Ammoniation: An amino group is introduced by reaction with ammonia.

o Metal Complexation: The final step is the formation of a metal complex using a mixture of
cobalt and chromium salts.[1][2] 2-Hydroxybenzoic acid can also be used during this stage.

[1]
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Figure 1: Synthesis Pathway of C.l. Reactive Black 1.

Experimental Protocols

While specific quantitative data such as yields for each step in the industrial synthesis of
Reactive Black 1 are not publicly available, the following experimental protocols can be
inferred from the synthesis of analogous reactive and metal complex azo dyes. These protocols
are intended for research and development professionals.

Diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-
1-sulfonic acid

The diazotization reaction converts the primary aromatic amine into a diazonium salt, which is a

key reactive intermediate.

o Materials: 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, hydrochloric acid, sodium

nitrite, ice.

e Procedure:
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o A suspension of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid is prepared in
water and cooled to 0-5°C in an ice bath.

o Concentrated hydrochloric acid is added to the suspension to form the amine salt.

o A solution of sodium nitrite in water is added dropwise to the cooled suspension while
maintaining the temperature below 5°C.

o The reaction mixture is stirred for a period to ensure complete diazotization. The
completion of the reaction can be monitored by testing for the absence of the starting

amine.

Azo Coupling with 7-Amino-4-hydroxynaphthalene-2-
sulfonic acid

The diazonium salt is then reacted with a coupling component to form the azo linkage.

o Materials: Diazonium salt solution, 7-Amino-4-hydroxynaphthalene-2-sulfonic acid, sodium
carbonate or other base.

e Procedure:

o 7-Amino-4-hydroxynaphthalene-2-sulfonic acid is dissolved in an aqueous alkaline
solution (e.g., sodium carbonate solution).

o The solution is cooled to 0-5°C.

o The previously prepared cold diazonium salt solution is added slowly to the solution of the
coupling component, maintaining the temperature and a slightly alkaline pH.

o The mixture is stirred until the coupling reaction is complete, which can be monitored by
chromatographic techniques. The resulting monoazo dye intermediate may precipitate
from the solution.

Condensation with 2,4,6-Trichloro-1,3,5-triazine

A reactive triazine ring is attached to the dye molecule in this step.
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e Materials: Monoazo dye intermediate, 2,4,6-Trichloro-1,3,5-triazine, a weak base (e.g.,
sodium bicarbonate).

e Procedure:

o

The monoazo dye intermediate is dispersed in water.

2,4,6-Trichloro-1,3,5-triazine is added to the dispersion.

[¢]

The reaction is carried out at a controlled temperature, often starting at low temperatures

[¢]

and gradually increasing.

A weak base is added to neutralize the hydrochloric acid formed during the reaction and

[¢]

maintain a slightly acidic to neutral pH.

Ammoniation

An amino group is introduced to the triazine ring.
o Materials: Condensed intermediate, aqueous ammonia.
e Procedure:
o The product from the condensation step is treated with an aqueous solution of ammonia.

o The reaction is typically carried out at a slightly elevated temperature to facilitate the
substitution of a chlorine atom on the triazine ring with an amino group.

o The reaction is monitored until the desired degree of ammoniation is achieved.

Metal Complexation

The final step involves the formation of a stable metal complex.

o Materials: Ammoniated intermediate, a mixture of cobalt and chromium salts (e.g., cobalt
sulfate, chromium sulfate).

e Procedure:
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o The ammoniated intermediate is dissolved in water.
o A solution containing a mixture of cobalt and chromium salts is added.

o The reaction mixture is heated, often to near boiling, for several hours to facilitate the
formation of the metal complex.[4]

o The pH of the reaction may be adjusted to optimize complex formation.

o After the reaction is complete, the dye is isolated, for example, by salting out, followed by
filtration and drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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